Cas no 76282-49-0 (2-Oxiraneethanol, 2-methanesulfonate, (2R)-)

• Product Name: 2-Oxiraneethanol, 2-methanesulfonate, (2R)-
• CAS No: 76282-49-0
• MF: C₅H₁₀O₄S
• MW: 166.195500850677
• CID: 876502
• PubChem ID: 11030184
• Update Time: 2025-04-19

2-Oxiraneethanol, 2-methanesulfonate, (2R)- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2383259
• DTXSID801260398
• 76282-49-0
• 2-Oxiraneethanol, 2-methanesulfonate, (2R)-

• Inchi： 1S/C5H10O4S/c1-10(6,7)9-3-2-5-4-8-5/h5H,2-4H2,1H3/t5-/m1/s1
• InChI Key： BJQOPANNIMUHEV-RXMQYKEDSA-N
• SMILES： S(C)(=O)(=O)OCC[C@@H]1CO1

Computed Properties

• Exact Mass: 166.02997997g/mol
• Monoisotopic Mass: 166.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.3Ų